Cas no 2228364-17-6 (3,4-dihydro-2H-pyran-5-carbothioamide)
3,4-dihydro-2H-pyran-5-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-2H-pyran-5-carbothioamide
- 2228364-17-6
- EN300-1781349
-
- Inchi: 1S/C6H9NOS/c7-6(9)5-2-1-3-8-4-5/h4H,1-3H2,(H2,7,9)
- InChI Key: IKPQHUOHTQOGGX-UHFFFAOYSA-N
- SMILES: S=C(C1=COCCC1)N
Computed Properties
- Exact Mass: 143.04048508g/mol
- Monoisotopic Mass: 143.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 67.3Ų
3,4-dihydro-2H-pyran-5-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1781349-0.05g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1781349-0.1g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1781349-0.25g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1781349-0.5g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1781349-1.0g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1781349-2.5g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1781349-5.0g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1781349-10.0g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1781349-1g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1781349-5g |
3,4-dihydro-2H-pyran-5-carbothioamide |
2228364-17-6 | 5g |
$2858.0 | 2023-09-20 |
3,4-dihydro-2H-pyran-5-carbothioamide Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3,4-dihydro-2H-pyran-5-carbothioamide
Introduction to 3,4-dihydro-2H-pyran-5-carbothioamide (CAS No. 2228364-17-6)
3,4-dihydro-2H-pyran-5-carbothioamide (CAS No. 2228364-17-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyran-thioamide class, which is characterized by a six-membered oxygen-containing ring fused with a sulfur-containing amide group. The presence of both oxygen and sulfur atoms in its molecular framework imparts distinct electronic and steric features, making it a versatile scaffold for drug discovery and development.
The 3,4-dihydro-2H-pyran-5-carbothioamide core structure has been extensively studied for its role in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted its potential as an intermediate in the synthesis of bioactive molecules. The compound's ability to engage with biological targets such as enzymes and receptors has opened new avenues for therapeutic intervention in areas ranging from oncology to neurodegenerative diseases.
In the context of modern drug design, the 3,4-dihydro-2H-pyran-5-carbothioamide scaffold offers several advantages due to its rigid heterocyclic core. This rigidity facilitates precise interactions with target proteins, enhancing binding affinity and selectivity. Additionally, the thioamide group can participate in hydrogen bonding and hydrophobic interactions, further stabilizing the compound-protein complex. These features make it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) strategies.
Recent studies have demonstrated the utility of 3,4-dihydro-2H-pyran-5-carbothioamide derivatives in inhibiting key enzymes involved in cancer metabolism. For instance, modifications of the thioamide moiety have led to compounds that exhibit potent activity against poly(ADP-ribose) polymerase (PARP) enzymes, which are critical regulators of DNA repair pathways. Inhibitors of PARP have shown promise in treating triple-negative breast cancer and ovarian cancer, where DNA repair defects confer resistance to conventional therapies.
The pharmacokinetic properties of 3,4-dihydro-2H-pyran-5-carbothioamide are also of considerable interest. Preclinical studies have indicated that derivatives of this compound exhibit favorable solubility and metabolic stability, suggesting potential for oral administration. Furthermore, the compound's ability to cross the blood-brain barrier has been explored in models of neurodegenerative disorders such as Alzheimer's disease. Researchers have identified derivatives that show neuroprotective effects by modulating cholinergic pathways.
From a synthetic chemistry perspective, 3,4-dihydro-2H-pyran-5-carbothioamide serves as a valuable building block for constructing more complex molecules. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated thiolation reactions, have been employed to introduce diverse functional groups onto the scaffold. These synthetic approaches have enabled the generation of libraries of derivatives with tailored biological activities for high-throughput screening.
The role of 3,4-dihydro-2H-pyran-5-carbothioamide in medicinal chemistry extends beyond its use as an intermediate. It has been incorporated into novel therapeutic agents that leverage its ability to interact with multiple targets simultaneously. Such multitargeting strategies are gaining traction due to their potential to address complex diseases more effectively than single-target drugs. For example, compounds derived from this scaffold have shown dual activity against both kinases and transcription factors in preclinical models.
The development of 3,4-dihydro-2H-pyran-5-carbothioamide based therapeutics is supported by advances in biocatalysis and green chemistry principles. Enzyme-mediated transformations have been used to streamline synthetic routes while minimizing waste generation. These sustainable approaches align with the growing emphasis on environmentally conscious drug development practices within the pharmaceutical industry.
Future directions in the study of 3,4-dihydro-2H-pyran-5-carbothioamide include exploring its potential in combination therapies and personalized medicine applications. By integrating genomics and proteomics data with computational modeling, researchers aim to identify patient subpopulations that may benefit most from derivatives of this compound. Such personalized treatment strategies hold promise for improving outcomes in patients with chronic or rare diseases.
In summary,3,4-dihydro-2H-pyran-5-carbothioamide (CAS No. 2228364-17-6) represents a compelling scaffold with significant therapeutic potential across multiple disease areas. Its unique structural features enable interactions with key biological targets while offering advantages in terms of synthetic accessibility and pharmacokinetic properties. As research continues to uncover new applications for this compound,3,4-dihydro-2H-pyran-5-carbothioamide is poised to play an increasingly important role in the discovery and development of novel therapeutics.
2228364-17-6 (3,4-dihydro-2H-pyran-5-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)